Cas no 478050-35-0 (2-(methylsulfanyl)-6-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 2-(methylsulfanyl)-6-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 478050-35-0
• MDL: MFCD01815516
• CID: 4653414
• Update Time: 2025-06-14

2-(methylsulfanyl)-6-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-6-(trifluoromethyl)pyridine-3-carbonitrile

• MDL： MFCD01815516

Additional information on 2-(methylsulfanyl)-6-(trifluoromethyl)pyridine-3-carbonitrile

Comprehensive Overview of 2-(Methylsulfanyl)-6-(Trifluoromethyl)Pyridine-3-Carbonitrile (CAS No. 478050-35-0)

2-(Methylsulfanyl)-6-(trifluoromethyl)pyridine-3-carbonitrile, with the CAS registry number 478050-35-0, is a specialized heterocyclic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound features a pyridine core substituted with a methylsulfanyl group, a trifluoromethyl moiety, and a carbonitrile functional group, making it a versatile intermediate for further chemical transformations. Its unique structural attributes contribute to its wide range of applications, particularly in the development of advanced crop protection agents and bioactive molecules.

In recent years, the demand for trifluoromethylated compounds like 2-(methylsulfanyl)-6-(trifluoromethyl)pyridine-3-carbonitrile has surged due to their enhanced metabolic stability and lipophilicity, which are critical for optimizing drug efficacy and agrochemical performance. Researchers and industry professionals frequently search for terms such as "synthesis of trifluoromethyl pyridines", "applications of pyridine carbonitriles", and "CAS 478050-35-0 suppliers", reflecting the compound's relevance in cutting-edge research and industrial applications. This article delves into the compound's properties, synthesis pathways, and potential uses while addressing common queries from the scientific community.

The molecular structure of 2-(methylsulfanyl)-6-(trifluoromethyl)pyridine-3-carbonitrile incorporates a pyridine ring, which is a cornerstone in medicinal chemistry due to its ability to mimic biological motifs. The presence of the trifluoromethyl group (-CF₃) enhances the compound's electron-withdrawing characteristics, improving its binding affinity in target interactions. Meanwhile, the methylsulfanyl (-SMe) and carbonitrile (-CN) groups offer additional sites for functionalization, enabling the creation of derivatives with tailored properties. Such features make this compound a valuable building block for designing next-generation pesticides and pharmaceutical intermediates.

From a synthetic perspective, 2-(methylsulfanyl)-6-(trifluoromethyl)pyridine-3-carbonitrile can be prepared through multi-step reactions involving halogenation, nucleophilic substitution, and cyanation. Modern synthetic routes emphasize efficiency and sustainability, aligning with the growing interest in green chemistry and atom-economical processes. Researchers often explore keywords like "optimized synthesis of pyridine-3-carbonitriles" and "scalable production of CAS 478050-35-0" to identify innovative methodologies that reduce waste and improve yields.

The agrochemical industry has particularly benefited from the applications of 2-(methylsulfanyl)-6-(trifluoromethyl)pyridine-3-carbonitrile. Its derivatives exhibit potent insecticidal and herbicidal activities, addressing global challenges such as pest resistance and crop yield optimization. With increasing emphasis on sustainable agriculture, this compound's role in developing low-environmental-impact pesticides has become a focal point. Searches related to "pyridine-based agrochemicals" and "trifluoromethyl pyridine modes of action" highlight the compound's significance in this sector.

In pharmaceuticals, the pyridine-3-carbonitrile scaffold is leveraged for its ability to modulate biological targets, including kinases and enzymes. The trifluoromethyl group enhances bioavailability and pharmacokinetic properties, making CAS 478050-35-0 a promising candidate for drug discovery. Queries such as "pyridine carbonitriles in drug design" and "CF₃-containing heterocycles" underscore the compound's potential in treating diseases like cancer and inflammation.

Beyond its biological applications, 2-(methylsulfanyl)-6-(trifluoromethyl)pyridine-3-carbonitrile is also explored in material science, particularly in the development of organic electronic materials and coordination complexes. Its electron-deficient pyridine ring and polar functional groups facilitate interactions with metals and other organic molecules, enabling the creation of advanced materials with tailored optoelectronic properties. This versatility aligns with the rising demand for high-performance materials in energy storage and conversion technologies.

In conclusion, 2-(methylsulfanyl)-6-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 478050-35-0) stands as a multifaceted compound with broad applicability across diverse scientific domains. Its structural features, coupled with its synthetic adaptability, make it a cornerstone in the development of agrochemicals, pharmaceuticals, and functional materials. By addressing trending search terms and industry needs, this overview aims to provide a comprehensive resource for researchers and professionals seeking in-depth knowledge about this remarkable compound.